Cas no 69810-55-5 (Butanoic acid, 2-[(acetylthio)methyl]-)

• Product Name: Butanoic acid, 2-[(acetylthio)methyl]-
• CAS No: 69810-55-5
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 391331
• PubChem ID: 21318209
• Update Time: 2025-04-19

Butanoic acid, 2-[(acetylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(acetylthio)methyl]-
• 2-(acetylsulfanylmethyl)butanoic acid
• SCHEMBL6469867
• 2-[(Acetylsulfanyl)methyl]butanoic acid
• DTXSID10612315
• 69810-55-5

• Inchi： 1S/C7H12O3S/c1-3-6(7(9)10)4-11-5(2)8/h6H,3-4H2,1-2H3,(H,9,10)
• InChI Key： SCOSMUXTKAXPDP-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC(C(=O)O)CC

Computed Properties

• Exact Mass: 176.05076
• Monoisotopic Mass: 176.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 54.37